Cas no 14259-45-1 (Asperuloside)
Asperuloside structure
Product Name:Asperuloside
CAS No:14259-45-1
MF:C18H22O11
MW:414.360686779022
MDL:MFCD31725921
CID:194813
PubChem ID:329824763
Update Time:2025-04-19
Asperuloside Chemical and Physical Properties
Names and Identifiers
-
- Asperuloside
- 1H-2,6-Dioxacyclopent[cd]inden-1-one,4-[(acetyloxy)methyl]-5-(b-D-glucopyranosyloxy)-2a,4a,5,7b-tetrahydro-, (2aS,4aS,5S,7bS)-
- Asperulosid
- 1H-2,6-Dioxacyclopent[cd]inden-1-one,4-[(acetyloxy)methyl]-5-(b-D-glucopyranosyloxy)-2a,4a,5,7...
- RUBICHLORIC ACID
- [ "" ]
- Nsc 31760
- Einecs 238-137-5
- (2aS)-2a,4aα,5,7bα-Tetrahydro-4-acetoxymethyl-5α-(β-D-glucopyranosyloxy)-1H-2,6-dioxacyclopent[cd]inden-1-one
- 1H-2,6-Dioxacyclopentcdinden-1-one, 4-(acetyloxy)methyl-5-(.beta.-D-glucopyranosyloxy)-2a,4a,5,7b-tetrahydro-, (2aS,4aS,5S,7bS)-
- 1H-2,6-Dioxacyclopent(cd)inden-1-one, 4-((acetyloxy)methyl)-5-(beta-D-glucopyranosyloxy)-2A,4A,5,7B-tetrahydro-, (2as-(2aalpha,5alpha,7balpha))-
- (2As-(2aalpha,4aalpha,5alpha,7balpha))-5-(beta-D-glucopyranosyloxy)-2A,4A,5,7B-tetrahydro-1-oxo-1H-2,6-dioxacyclopent(cd)inden-4-ylmethyl acetate
- [2aS-(2aalpha,4aalpha,5alpha,7balpha)]-5-(beta-D-glucopyranosyloxy)-2a,4a,5,7b-tetrahydro-1-oxo-1H-2,6-dioxacyclopent[cd]inden-4-ylmethyl acetate
- [(4S,7R,11S)-2-Oxo-8-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[5.3.1.04,11]
- NSC31760
- HMS3350H16
- Asperuloside pound>>Rubichloric acid
- NSC258322
- NCI60_002727
- [2-Oxo-8-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[5.3.1.04,11]undeca-1(10)
- HY-N1382
- CHEMBL461910
- DTXSID70878339
- V3CFI02X39
- MLS002472968
- [(2aS,4aS,5S,7bS)-5-(beta-D-glucopyranosyloxy)-1-oxo-2a,4a,5,7b-tetrahydro-1H-2,6-dioxacyclopenta[cd]inden-4-yl]methyl acetate
- ASPERULOSIDE [MI]
- NCGC00380739-01
- HMS2206P12
- SMR001397075
- IBIPGYWNOBGEMH-DILZHRMZSA-N
- 1H-2,6-Dioxacyclopent[cd]inden-1-one, 4-[(acetyloxy)methyl]-5-(?-D-glucopyranosyloxy)-2a,4a,5,7b-tetrahydro-, (2aS,4aS,5S,7bS)-
- DTXCID801016393
- C09769
- UNII-V3CFI02X39
- NSC-31760
- AC1Q608R
- CHEBI:2881
- (2AS,4AS,5S,7BS)-4-((ACETYLOXY)METHYL)-5-(.BETA.-D-GLUCOPYRANOSYLOXY)-2A,4A,5,7B-TETRAHYDRO-1H-2,6-DIOXACYCLOPENT(CD)INDEN-1-ONE
- 14259-45-1
- 1ST40008
- Q27105860
- AC1L376M
- AKOS037514973
- CS-0016802
- (2AS,4AS,5S,7BS)-4-((ACETYLOXY)METHYL)-5-(beta-D-GLUCOPYRANOSYLOXY)-2A,4A,5,7B-TETRAHYDRO-1H-2,6-DIOXACYCLOPENT(CD)INDEN-1-ONE
- ((2aS,4aS,5S,7bS)-5-(beta-D-glucopyranosyloxy)-1-oxo-2a,4a,5,7b-tetrahydro-1H-2,6-dioxacyclopenta(cd)inden-4-yl)methyl acetate
- DTXSID10871960
- CHEMBL1965021
- SCHEMBL308266
- AKOS032948766
- FT-0775409
- [5-(hexopyranosyloxy)-1-oxo-2a,4a,5,7b-tetrahydro-1H-2,6-dioxacyclopenta[cd]inden-4-yl]methyl acetate
- NSC-258322
- NS00053913
- [(4S,7S,8S,11S)-2-oxo-8-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[5.3.1.04,11]undeca-1(10),5-dien-6-yl]methyl acetate
- DA-61270
-
- MDL: MFCD31725921
- Inchi: 1S/C18H22O11/c1-6(20)25-4-7-2-9-12-8(16(24)27-9)5-26-17(11(7)12)29-18-15(23)14(22)13(21)10(3-19)28-18/h2,5,9-15,17-19,21-23H,3-4H2,1H3/t9-,10+,11+,12-,13+,14-,15+,17-,18-/m0/s1
- InChI Key: IBIPGYWNOBGEMH-DILZHRMZSA-N
- SMILES: O1C(C2=CO[C@H]([C@@H]3C(COC(C)=O)=C[C@H]1[C@@H]32)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)=O
Computed Properties
- Exact Mass: 414.11600
- Monoisotopic Mass: 414.11621151 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 746
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 9
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.4
- Topological Polar Surface Area: 161
- Molecular Weight: 414.4
Experimental Properties
- Color/Form: Powder
- Density: 1.62
- Melting Point: 131-132°
- Boiling Point: 704.2±60.0 °C at 760 mmHg
- Flash Point: 254.1±26.4 °C
- Refractive Index: 1.635
- PSA: 161.21000
- LogP: -2.29600
- Specific Rotation: D25 -198.6° (c = 1.44 in water)
Asperuloside Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Hazardous Material Identification:
- Storage Condition:−20°C
Asperuloside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N1382-5mg |
Asperuloside |
14259-45-1 | 99.79% | 5mg |
¥700 | 2024-05-24 | |
| MedChemExpress | HY-N1382-10mg |
Asperuloside |
14259-45-1 | 99.79% | 10mg |
¥1200 | 2024-05-24 | |
| MedChemExpress | HY-N1382-20mg |
Asperuloside |
14259-45-1 | 99.79% | 20mg |
¥2000 | 2024-05-24 | |
| ChemFaces | CFN99467-20mg |
Asperuloside |
14259-45-1 | >=98% | 20mg |
$158 | 2021-07-22 | |
| DC Chemicals | DCC-077-20 mg |
Asperuloside |
14259-45-1 | >98%, Standard References Grade | 20mg |
$280.0 | 2022-03-01 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1773-20mg |
Asperuloside |
14259-45-1 | 98% | 20mg |
$96 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1773-100mg |
Asperuloside |
14259-45-1 | 98% | 100mg |
$196 | 2023-09-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A69950-20mg |
Asperuloside |
14259-45-1 | ,HPLC≥98% | 20mg |
¥568.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A69950-200mg |
Asperuloside |
14259-45-1 | ,HPLC≥98% | 200mg |
¥3608.0 | 2023-09-08 | |
| ChemScence | CS-0016802-5mg |
Asperuloside |
14259-45-1 | 99.69% | 5mg |
$70.0 | 2022-04-27 |
Asperuloside Related Literature
-
Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
14259-45-1 (Asperuloside) Related Products
- 14260-99-2(Daphylloside)
- 1264496-61-8(deacetyl-6-ethoxyasperulosidic acid methyl ester)
- 1304043-88-6(diffusoside B)
- 1253964-66-7((1S,4aS,5R,7aS)-1,4a,5,7a-tetrahydro-5-hydroxy-1-{{6-O-[2-hydroxy-1-(hydroxymethyl)ethyl]-beta-D-glucoyranosyl}oxy}-7-(hydroxymethyl)cyclopenta[c]pyran-4-carboxylic acid methyl ester)
- 1174662-69-1(6'-O-acetylgeniposide)
- 1309791-37-4(scyphiphin D)
- 18842-95-0(asperuloside tetraacetate)
- 52613-28-2(Methyl deacetylasperulosidate)
- 25368-11-0(Asperulosidic Acid)
- 135383-98-1(6-methoxygeniposidic acid methyl ester)
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